Cas no 2682-32-8 (N-methylprop-2-ynamide)

• Product Name: N-methylprop-2-ynamide
• CAS No: 2682-32-8
• MF: C₄H₅NO
• MW: 83.0886008739471
• MDL: MFCD18459265
• CID: 3926244
• PubChem ID: 15208558
• Update Time: 2025-04-26

N-methylprop-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2-Propynamide, N-methyl-
• N-methylprop-2-ynamide
• N-methylpropiolamide
• CS-0202683
• propynoic acid methylamide
• CHEMBL3352948
• AKOS005265121
• WBVNBTCOCIGBDL-UHFFFAOYSA-N
• F8889-5481
• EN300-141226
• 2682-32-8
• E82427
• MFCD18459265
• N-methyl-2-propynamide
• 824-508-4

• MDL： MFCD18459265
• Inchi： 1S/C4H5NO/c1-3-4(6)5-2/h1H,2H3,(H,5,6)
• InChI Key： WBVNBTCOCIGBDL-UHFFFAOYSA-N
• SMILES： O=C(C#C)NC

Computed Properties

• Exact Mass: 83.037113783g/mol
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on N-methylprop-2-ynamide

Introduction to 2-Propynamide, N-methyl- (CAS No: 2682-32-8)

2-Propynamide, N-methyl-, identified by its Chemical Abstracts Service (CAS) number 2682-32-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of nitrile derivatives, which have garnered considerable attention due to their versatile applications in medicinal chemistry and material science. The structural uniqueness of N-methyl-2-propynamide lies in its propynyl group and the presence of a methyl-substituted nitrogen atom, which imparts distinct reactivity and potential biological activity.

The molecular structure of N-methyl-2-propynamide consists of a propynyl group (C₃H₃N) attached to a carbonyl nitrogen, with a methyl group (-CH₃) substituting one of the hydrogen atoms on the nitrogen. This configuration makes it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules. The compound’s ability to participate in various chemical reactions, such as nucleophilic addition and condensation reactions, underscores its importance in the synthesis of pharmaceutical intermediates and specialty chemicals.

In recent years, N-methyl-2-propynamide has been explored for its potential applications in drug development. Its unique structural features make it a promising candidate for designing molecules with specific biological activities. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. The propynyl group’s reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

One of the most intriguing aspects of N-methyl-2-propynamide is its utility in constructing heterocyclic compounds, which are prevalent in many bioactive natural products and pharmaceuticals. The compound’s ability to act as a building block for five-membered and six-membered rings has been exploited in synthetic protocols aimed at developing novel therapeutic agents. Recent studies have demonstrated its effectiveness in generating fused ring systems, which are often found in drugs targeting neurological disorders and cancer.

The pharmaceutical industry has shown particular interest in N-methyl-2-propynamide due to its potential as a scaffold for drug discovery. Researchers are leveraging its reactivity to develop inhibitors of enzymes involved in critical metabolic pathways. For example, derivatives of this compound have been synthesized and evaluated for their ability to modulate enzymes such as kinases and phosphodiesterases, which play pivotal roles in diseases like diabetes and cardiovascular disorders. The methyl-substituted nitrogen also contributes to the compound’s ability to form hydrogen bonds, enhancing its binding affinity to biological targets.

Moreover, N-methyl-2-propynamide has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for polymers and coatings with unique properties. The incorporation of propynyl groups into polymer backbones can impart thermal stability and mechanical strength, making these materials suitable for high-performance applications. Additionally, the compound’s reactivity with metal catalysts has been utilized in organic transformations that are otherwise challenging to achieve.

The synthesis of N-methyl-2-propynamide typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include the cyanation of propargyl halides followed by amidation with ammonia or ammonium salts. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. These advancements have also enabled greener synthetic approaches, reducing waste and energy consumption.

In academic research, N-methyl-2-propynamide continues to be a subject of investigation due to its structural versatility and reactivity. Recent publications highlight its use in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are essential for constructing biaryl structures found in many drugs. The compound’s ability to undergo palladium-catalyzed transformations has opened new avenues for synthesizing complex molecules with potential therapeutic benefits.

The safety profile of N-methyl-2-propynamide is another critical consideration in its application. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical used in research or industrial settings, adherence to regulatory guidelines ensures both worker safety and environmental protection.

Future research directions for N-methyl-2-propynamide may explore its role in developing novel drug candidates targeting emerging diseases. The increasing demand for innovative therapeutics necessitates the discovery of new molecular scaffolds like this one. By integrating computational modeling with experimental synthesis, researchers can accelerate the discovery process and identify promising derivatives with optimized pharmacokinetic properties.

In conclusion,N-methyl-2-propynamide (CAS No: 2682-32-8) represents a valuable compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable participation in various chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new possibilities for this molecule,N-methyl-2-propynamide is poised to play an increasingly significant role in advancing scientific knowledge and developing innovative solutions.